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Cat. No.: B031417 Get Quote

An In-depth Technical Guide to Isopropylcyclobutane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylcyclobutane, a cycloalkane hydrocarbon, is a molecule of interest in various fields of

chemical research. Its strained four-membered ring and isopropyl substitution give it unique

physical and chemical properties. This document provides a comprehensive overview of its

nomenclature, physicochemical properties, and a representative synthetic protocol.

Furthermore, it details an experimental workflow for its detection, which is particularly relevant

in the context of food science where it serves as a specific marker for irradiation.

IUPAC Nomenclature and Synonyms
The systematic name for isopropylcyclobutane, according to the International Union of Pure

and Applied Chemistry (IUPAC) nomenclature, is (1-methylethyl)cyclobutane.[1][2] It is also

commonly referred to by several synonyms.

Table 1: IUPAC Name and Synonyms for Isopropylcyclobutane
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Type Name

IUPAC Name (1-methylethyl)cyclobutane

Common Name Isopropylcyclobutane

Synonym propan-2-ylcyclobutane[1]

Synonym Cyclobutane, isopropyl-[1][2]

CAS Registry Number 872-56-0[1][2]

Physicochemical Properties
The properties of isopropylcyclobutane are summarized in the table below. These data are

compiled from various chemical databases and literature sources.

Table 2: Physicochemical Data for Isopropylcyclobutane

Property Value Units Source(s)

Molecular Formula C₇H₁₄ - [1][2]

Molecular Weight 98.19 g/mol [1]

Boiling Point 92.6 - 93.0 °C [2]

Melting Point -106.43 °C [2]

Density 0.746 g/mL (at 20°C)

Refractive Index 1.411 (at 20°C)

InChI

InChI=1S/C7H14/c1-

6(2)7-4-3-5-7/h6-

7H,3-5H2,1-2H3

- [1][2]

InChIKey
RFHQRRJFJJCQDJ-

UHFFFAOYSA-N
- [1][2]

SMILES CC(C)C1CCC1 - [1]
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Experimental Protocols
Synthesis of Isopropylcyclobutane
A representative method for the synthesis of monoalkylcyclobutanes, including

isopropylcyclobutane, was developed by Derfer, Greenlee, and Boord.[3] The general

strategy involves the reduction of neopentyl-type tribromides. While the full detailed protocol

from the original publication requires access to the specific journal article, the key steps of such

a synthesis can be outlined.

General Protocol: Reduction of a Neopentyl-Type Tribromide

Preparation of the Tribromide Precursor: The synthesis starts with a precursor that can be

converted into a 1,1-bis(bromomethyl)cyclopropane derivative, which then rearranges to a

cyclobutane structure. For isopropylcyclobutane, a suitable starting material would be

derived from isovaleric acid or a related compound.

Formation of the Cyclobutane Ring: The key step involves the reductive cyclization of the

neopentyl-type tribromide. This is typically achieved using a reducing agent like zinc dust or

magnesium in a suitable solvent. The reaction forms the four-membered ring.

Work-up and Purification: The reaction mixture is quenched, typically with an acidic or basic

wash to remove unreacted reagents and inorganic salts. The organic layer is separated,

dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed by rotary

evaporation.

Final Purification: The crude product is purified by fractional distillation under atmospheric or

reduced pressure to yield pure isopropylcyclobutane.

Note: This is a generalized description based on the cited synthesis strategy. For precise

quantities, reaction conditions, and safety precautions, consulting the original publication by

Derfer, J.M., Greenlee, K.W., & Boord, C.E. (1949) in the Journal of the American Chemical

Society is mandatory.

Logical and Experimental Workflows
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Detection of Isopropylcyclobutane as an Irradiation
Marker
Isopropylcyclobutane is a specific radiolytic product formed from the cleavage of fatty acids in

lipid-containing foods upon exposure to ionizing radiation. Its detection is a reliable method for

identifying irradiated foodstuffs. The general workflow for its analysis is depicted below.
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Caption: Workflow for the detection of isopropylcyclobutane in irradiated foods.
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This workflow illustrates the process from sample preparation, involving lipid extraction and

cleanup, through to instrumental analysis by GC/MS, and final data interpretation to confirm the

presence of the marker compound, thereby verifying if the food has been irradiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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